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An In-depth Technical Guide to the Safe Handling of 3-[(4-Chlorophenyl)sulfonyl]propanoic
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-[(4-Chlorophenyl)sulfonyl]propanoic acid (CAS No. 36974-65-9) is a chemical compound
utilized in research and development settings.[1] As with any laboratory chemical, a thorough
understanding of its potential hazards and the implementation of rigorous safety protocols are
paramount to ensure the well-being of personnel and the integrity of research outcomes. This
guide provides a comprehensive overview of the safety and handling procedures for this
compound, grounded in available data and established principles of laboratory safety. It is
intended to empower researchers to conduct their work with confidence and a high degree of
safety consciousness.

Compound Identification and Physicochemical
Properties

Proper identification is the foundational step in any safety protocol. The properties of 3-[(4-
Chlorophenyl)sulfonyl]propanoic acid dictate its potential risks and the necessary handling
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precautions.

Property Value Source
3-{[(4-

Chemical Name Chlorophenyl)sulfonyllamino}lp  [1][2]

ropanoic acid

N-[(4-chlorophenyl)sulfonyl]-

beta-alanine, 3-(4-
Synonyms ] [2]
Chlorophenylsulfonamido)prop

anoic acid
CAS Number 36974-65-9 [11[2]
Molecular Formula CoH10CINO4S [1][2]
Molecular Weight 263.69 g/mol [2]
Melting Point 145-153 °C [2]
Boiling Point 459.6455.0 °C (Predicted) [2]
Density 1.468+0.06 g/cm3 (Predicted) [2]

Room Temperature, Sealed in
Storage Temperature N [2]
Dry Conditions

Hazard Identification and Classification

Based on the Globally Harmonized System (GHS), this compound presents significant hazards
that require stringent control measures. The primary risks are associated with ingestion and
direct contact, particularly with the eyes.

Hazard Class GHS Pictogram Signal Word Hazard Statement
o GHSO07 (Exclamation H302: Harmful if
Acute Toxicity, Oral Danger
Mark) swallowed.

. ) H318: Causes serious
Serious Eye Damage GHSO05 (Corrosion) Danger
eye damage.
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Source:[2]

The "Danger" signal word indicates that the compound has the potential for severe hazards.
The risk of serious, potentially irreversible eye damage (H318) is the most critical hazard and
must be the primary focus when designing safety protocols.[2]

Risk Assessment and Exposure Control Workflow

A systematic approach to risk assessment is essential before any handling of 3-[(4-
Chlorophenyl)sulfonyl]propanoic acid. The goal is to minimize exposure through a hierarchy
of controls, prioritizing engineering and administrative controls over personal protective
equipment (PPE).
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Risk Assessment & Control Workflow
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Spill Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1594888#3-4-chlorophenyl-sulfonyl-propanoic-acid-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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